[5-Chloro-6-(propan-2-yloxy)pyridin-3-yl]methanol

Specification

• CAS No.: 1247194-55-3
• Molecular Formula: C9H12ClNO2
• Molecular Weight: 201.65 g/mol
• IUPAC Name: (5-chloro-6-propan-2-yloxypyridin-3-yl)methanol
• Standard InChI: InChI=1S/C9H12ClNO2/c1-6(2)13-9-8(10)3-7(5-12)4-11-9/h3-4,6,12H,5H2,1-2H3
• Standard InChI Key: LVTJUYBHZPUHMF-UHFFFAOYSA-N
• SMILES: CC(C)OC1=C(C=C(C=N1)CO)Cl
• Canonical SMILES: CC(C)OC1=C(C=C(C=N1)CO)Cl

Introduction

[5-Chloro-6-(propan-2-yloxy)pyridin-3-yl]methanol is a specialty chemical compound with a molecular formula of C9H12ClNO2 and a molecular weight of 201.65 g/mol. Its CAS number is 1247194-55-3. This compound is categorized under specialty chemicals and is available in various quantities, including 100 mg and 1 g, with a minimum purity of 0.95.

Synthesis and Preparation

While specific synthesis details for [5-Chloro-6-(propan-2-yloxy)pyridin-3-yl]methanol are not readily available, compounds with similar structures often involve multi-step reactions including nucleophilic substitution and alkylation reactions. For instance, pyridine derivatives can be synthesized through reactions involving halogenated pyridines and appropriate nucleophiles.

Applications and Potential Uses

The potential applications of [5-Chloro-6-(propan-2-yloxy)pyridin-3-yl]methanol are not explicitly documented, but compounds with similar structures are often explored for their biological activities, such as antimicrobial or antifungal properties. Pyridine derivatives are also used in pharmaceuticals and agrochemicals due to their diverse biological activities.

Table: Potential Applications of Pyridine Derivatives

Application	Description
Pharmaceuticals	Used in drug development due to diverse biological activities.
Agrochemicals	Employed as pesticides or herbicides.
Biological Studies	Investigated for antimicrobial and antifungal properties.